Cas no 91658-93-4 (BENZOIC ACID, 2,4-DICHLORO-3-HYDROXY-)

• Product Name: BENZOIC ACID, 2,4-DICHLORO-3-HYDROXY-
• CAS No: 91658-93-4
• MF: C₇H₄Cl₂O₃
• MW: 207.010860443115
• CID: 3382597
• PubChem ID: 21834803
• Update Time: 2025-06-28

BENZOIC ACID, 2,4-DICHLORO-3-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2,4-DICHLORO-3-HYDROXY-
• DTXSID001295711
• CS-0193092
• MFCD23111011
• 91658-93-4
• E92554
• SCHEMBL4069345
• 2,4-Dichloro-3-hydroxybenzoic acid
• 2,4-Dichloro-3-hydroxybenzoicacid
• AKOS016038725

• Inchi： 1S/C7H4Cl2O3/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,10H,(H,11,12)
• InChI Key： PWYTVCDAONKNGR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=O)O)Cl)O

Computed Properties

• Exact Mass: 205.9537494Da
• Monoisotopic Mass: 205.9537494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on BENZOIC ACID, 2,4-DICHLORO-3-HYDROXY-

2,4-Dichloro-3-hydroxybenzoic Acid (CAS No. 91658-93-4): A Comprehensive Overview

2,4-Dichloro-3-hydroxybenzoic acid (CAS No. 91658-93-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two chlorine atoms and a hydroxyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 2,4-dichloro-3-hydroxybenzoic acid is C₇H₄Cl₂O₃, and its molecular weight is approximately 199.01 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its chemical stability and solubility characteristics make it suitable for use in a wide range of experimental and industrial settings.

In recent years, 2,4-dichloro-3-hydroxybenzoic acid has been the subject of extensive research due to its potential applications in the development of new pharmaceuticals and agrochemicals. One of the key areas of interest is its role as an intermediate in the synthesis of various drugs and pesticides. The presence of the hydroxyl group and chlorine atoms provides opportunities for further functionalization, allowing chemists to tailor the compound for specific therapeutic or agricultural needs.

A notable study published in the Journal of Medicinal Chemistry explored the use of 2,4-dichloro-3-hydroxybenzoic acid as a building block for the synthesis of novel antifungal agents. The researchers found that derivatives of this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of 2,4-dichloro-3-hydroxybenzoic acid as a lead compound for developing new antifungal drugs.

Beyond its pharmaceutical applications, 2,4-dichloro-3-hydroxybenzoic acid has also shown promise in the field of agrochemistry. A study published in the Pest Management Science journal investigated the use of this compound as an intermediate in the synthesis of herbicides with improved selectivity and efficacy. The researchers demonstrated that derivatives of 2,4-dichloro-3-hydroxybenzoic acid were effective in controlling broadleaf weeds while minimizing damage to crops.

The environmental impact of compounds like 2,4-dichloro-3-hydroxybenzoic acid is another area of active research. Scientists are working to develop more sustainable synthesis methods that reduce waste and minimize environmental pollution. One such approach involves using green chemistry principles to design catalytic processes that are both efficient and environmentally friendly.

In addition to its practical applications, 2,4-dichloro-3-hydroxybenzoic acid has also been studied for its fundamental chemical properties. Research published in the Tetrahedron Letters journal explored the reactivity of this compound under various conditions. The study revealed that the presence of the hydroxyl group significantly influences the reactivity profile, making it an excellent substrate for a wide range of chemical transformations.

The safety profile of 2,4-dichloro-3-hydroxybenzoic acid is an important consideration for both researchers and industry professionals. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure workplace safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 2,4-dichloro-3-hydroxybenzoic acid (CAS No. 91658-93-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemistry, and fundamental chemical research. Its unique molecular structure provides opportunities for further functionalization and development into new products with significant societal impact. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, further solidifying its importance in the scientific community.